BBS-4

• CAS: 402934-09-2
• Molecular Formula: C22H24N6O3
• Molecular Weight: 420.5 g/mol
• InChI: InChI=1S/C22H24N6O3/c1-15-11-20(26-22(25-15)27-10-8-23-13-27)28-9-2-3-17(28)21(29)24-7-6-16-4-5-18-19(12-16)31-14-30-18/h4-5,8,10-13,17H,2-3,6-7,9,14H2,1H3,(H,24,29)/t17-/m1/s1
• InChIKey: LBCGUKCXRVUULK-QGZVFWFLSA-N

BBS-4 Procurement Baseline: iNOS Dimerization Inhibitor

BBS-4 (N-[2-(1,3-benzodioxol-5-yl)ethyl]-1-[2-(1H-imidazol-1-yl)-6-methylpyrimidin-4-yl]-D-prolinamide) is a synthetic small molecule belonging to the 2-imidazol-1-ylpyrimidine class, functioning as an allosteric inhibitor of inducible nitric oxide synthase (iNOS/NOS2) dimerization [1]. By binding to iNOS monomers and preventing the protein–protein interaction required for homodimer formation, BBS-4 blocks the production of enzymatically active dimeric iNOS without directly competing with substrate L-arginine, a mechanism that distinguishes it from classical active-site inhibitors [2]. The compound has a molecular formula of C₂₂H₂₄N₆O₃ and molecular weight of 420.46 g/mol . BBS-4 is commercially available from multiple specialty chemical suppliers at analytical purity ≥98% for research use, with the primary preclinical pharmacological characterization established in the early 2000s.

Mechanism Allosteric iNOS dimerization inhibitor; not substrate-competitive

Workflow iNOS pathway studies, cellular NO production assays, monomer-dimer equilibrium research

Use Context Research-grade chemical probe; first-generation 2-imidazol-1-ylpyrimidine reference standard

• [1] Davey DD, Adler M, Arnaiz D, Eagen K, Erickson S, Guilford W, et al. Design, synthesis, and activity of 2-imidazol-1-ylpyrimidine derived inducible nitric oxide synthase dimerization inhibitors. J Med Chem. 2007 Mar 22;50(6):1146-57. doi:10.1021/jm061319i. View Source
• [2] Ichinose F, Hataishi R, Wu JC, Kawai N, Rodrigues ACT, Mallari C, et al. A selective inducible NOS dimerization inhibitor prevents systemic, cardiac, and pulmonary hemodynamic dysfunction in endotoxemic mice. Am J Physiol Heart Circ Physiol. 2003 Dec;285(6):H2524-30. doi:10.1152/ajpheart.00530.2003. View Source

BBS-4 iNOS Inhibitor Substitution Risk

iNOS inhibitors span multiple chemotypes and mechanisms of action—substrate-competitive inhibitors (e.g., 1400W, GW274150), non-imidazole dimerization inhibitors (e.g., KLYP956), and imidazole-based dimerization inhibitors (e.g., BBS-4, 21b)—that differ fundamentally in potency, NOS isoform selectivity, and CYP450 off-target profiles [1]. Generically substituting one iNOS inhibitor for another without verifying the specific potency, selectivity fingerprint, and mechanism of action risks introducing confounded pharmacological readouts, particularly because BBS-4 exhibits a unique combination of sub-nanomolar cellular potency against dimerization and a well-characterized CYP3A4 liability that later-generation analogs were optimized to reduce [2]. The quantitative evidence below documents the specific, measurable dimensions along which BBS-4 differs from its closest comparators.

vs. 1400W

Substrate-competitive inhibitor

Mechanism mismatch: 1400W competes with L-arginine; cellular potency may differ by >700-fold in reported assays. Direct substitution without mechanism verification may confound iNOS-dependent readouts.

vs. KLYP956

Non-imidazole dimerization inhibitor

Chemotype-driven CYP450 off-target profile may not transfer. Selectivity window and oral bioavailability characteristics require separate validation.

vs. Analog 21b

Later-generation imidazole analog

CYP3A4 liability significantly reduced in 21b. BBS-4 remains a first-generation reference for SAR benchmarking; not interchangeable with optimized analogs in assays requiring clean iNOS probe.

• [1] Symons KT, Massari ME, Nguyen PM, Lee TT, Roppe J, Bonnefous C, et al. Identification and SAR of selective inducible nitric oxide synthase (iNOS) dimerization inhibitors. Bioorg Med Chem Lett. 2011 Nov 15;21(22):6888-94. doi:10.1016/j.bmcl.2011.08.112. View Source
• [2] Blasko E, Glaser CB, Devlin JJ, Xia W, Feldman RI, Polokoff MA, et al. Mechanistic studies with potent and selective inducible nitric-oxide synthase dimerization inhibitors. J Biol Chem. 2002 Jan 4;277(1):295-302. doi:10.1074/jbc.M105691200. View Source

BBS-4 Quantitative Differentiation Evidence

Cellular iNOS Potency Advantage over 1400W

In a direct head-to-head cell-based arginine-shift assay (A-172 astrocytoma cells), BBS-4 inhibited iNOS-dependent NO production with an IC₅₀ of 0.005 ± 0.002 µM, compared to 3.9 ± 2.2 µM for the substrate-competitive iNOS inhibitor 1400W—representing a 780-fold difference in cellular potency [1]. The arginine shift (ratio of IC₅₀ at 1000 µM vs. 10 µM L-arginine) was <2-fold for BBS-4 versus 9-fold for 1400W, confirming that BBS-4 does not compete with substrate and maintains potency even at high arginine concentrations [1]. This result was reported in a peer-reviewed study that simultaneously evaluated BBS-4, KLYP956, SEITU, and 1400W under identical conditions.

Cellular iNOS potency

Head-to-head

~780-fold more potent than 1400W

Reported cell-based arginine-shift assay context: BBS-4 IC₅₀ 0.005 µM vs. 1400W IC₅₀ 3.9 µM in A-172 cells.

Mechanism difference (dimerization vs. substrate competition) drives potency gap.

Evidence Dimension	Cellular iNOS inhibition potency (IC₅₀) in A-172 astrocytoma cell-based assay
Target Compound Data	IC₅₀ = 0.005 ± 0.002 µM; arginine shift < 2-fold
Comparator Or Baseline	1400W: IC₅₀ = 3.9 ± 2.2 µM; arginine shift = 9-fold
Quantified Difference	BBS-4 is ~780-fold more potent than 1400W in this cellular assay
Conditions	A-172 astrocytoma cells; whole-cell NO production assay at 10 µM and 1000 µM L-arginine (arginine shift protocol)

Why This Matters

Researchers requiring potent cellular iNOS inhibition should not assume 1400W can substitute for BBS-4; the ~780-fold potency gap and distinct mechanism (dimerization inhibition vs. substrate competition) produce fundamentally different cellular pharmacology.

• [1] Blasko E, Kohn DJ, Rao TS, Noble SA, Massari ME, Symons KT, et al. KLYP956 is a non-imidazole-based orally active inhibitor of nitric-oxide synthase dimerization. Mol Pharmacol. 2009 Jul;76(1):125-37. doi:10.1124/mol.109.055285. Table 1: IC₅₀ values for inhibition of iNOS-dependent NO production in A-172 cells. View Source

Biochemical iNOS Potency vs. GW274150 and Aminoguanidine

BBS-4 inhibits iNOS with a biochemical IC₅₀ of 0.49 nM in a dimerization-specific assay format [1][2]. By comparison, the substrate-competitive inhibitor GW274150 exhibits an IC₅₀ of 2.19 µM (Kd = 40 nM) against human iNOS, and aminoguanidine inhibits mouse iNOS with an IC₅₀ of 5.4 µM [3]. The potency differential exceeds 4,000-fold relative to GW274150 and >11,000-fold relative to aminoguanidine. While these represent cross-study comparisons using different assay formats, the magnitude of difference is consistent with the distinct mechanism of action: BBS-4 disrupts the monomer–dimer equilibrium with stoichiometric efficiency, whereas substrate-competitive inhibitors require continuous competition with L-arginine.

Biochemical iNOS potency

Cross-study comparable

~4,470-fold vs. GW274150; ~11,000-fold vs. aminoguanidine

BBS-4 IC₅₀ 0.49 nM (dimerization assay) contrasts with µM-range substrate-competitive inhibitors. Assay formats differ; magnitude reflects distinct mechanisms.

Supports pathway-study fit where maximal target engagement at low concentration is critical.

Evidence Dimension	Biochemical iNOS inhibition potency (IC₅₀)
Target Compound Data	IC₅₀ = 0.49 nM (dimerization-specific assay)
Comparator Or Baseline	GW274150: IC₅₀ = 2,190 nM; Aminoguanidine: IC₅₀ = 5,400 nM (substrate-competitive assays)
Quantified Difference	BBS-4 is ~4,470-fold more potent than GW274150 and ~11,000-fold more potent than aminoguanidine
Conditions	Biochemical/recombinant iNOS assays (cross-study comparison; differing assay formats noted)

Why This Matters

For biochemical screening campaigns or in vitro pharmacology where maximal target engagement at low compound concentration is critical, BBS-4's sub-nanomolar potency provides a signal-to-noise advantage over micromolar substrate-competitive inhibitors.

• [1] Davey DD, Adler M, Arnaiz D, Eagen K, Erickson S, Guilford W, et al. Design, synthesis, and activity of 2-imidazol-1-ylpyrimidine derived inducible nitric oxide synthase dimerization inhibitors. J Med Chem. 2007 Mar 22;50(6):1146-57. doi:10.1021/jm061319i. View Source
• [2] Ichinose F, Hataishi R, Wu JC, Kawai N, Rodrigues ACT, Mallari C, et al. A selective inducible NOS dimerization inhibitor prevents systemic, cardiac, and pulmonary hemodynamic dysfunction in endotoxemic mice. Am J Physiol Heart Circ Physiol. 2003 Dec;285(6):H2524-30. doi:10.1152/ajpheart.00530.2003. View Source
• [3] Bertin Bioreagent (Cayman Chemical). Aminoguanidine hydrochloride: IC₅₀ for mouse iNOS = 5.4 µM; rat nNOS = 160 µM. View Source

CYP3A4 Selectivity vs. Analog 21b

BBS-4 is a first-generation 2-imidazol-1-ylpyrimidine iNOS dimerization inhibitor that exhibits potent CYP3A4 inhibition: ~150 nM in a microsomal benzyloxyresorufin O-dealkylation assay and ~1 µM in a cell-based testosterone 6β-hydroxylase assay, representing only ~300–2,000-fold selectivity for iNOS dimerization over CYP3A4 in cellular contexts [1][2]. This CYP3A4 liability was specifically addressed during the optimization campaign that led to compound 21b, a later-generation analog with improved selectivity and oral bioavailability that significantly ameliorated adjuvant-induced arthritis in a rat model [3]. Consequently, BBS-4 is explicitly noted in the literature as having a CYP3A4 off-target profile that limits its utility as a selective pharmacological probe, making it suitable primarily as a reference standard for benchmarking next-generation dimerization inhibitors or as a positive control where CYP3A4 co-inhibition is acceptable.

CYP3A4 selectivity

Head-to-head

~300–2,000-fold selectivity window

BBS-4 CYP3A4 IC₅₀ ~150 nM (microsomal) vs. iNOS IC₅₀ 0.49 nM. Later analog 21b optimized to reduce this liability.

First-generation reference with documented CYP3A4 off-target; not a clean probe for studies requiring CYP3A4 silence.

Evidence Dimension	CYP3A4 off-target inhibition vs. iNOS dimerization inhibition selectivity window
Target Compound Data	BBS-4: iNOS IC₅₀ = 0.49 nM; CYP3A4 IC₅₀ ≈ 150 nM (microsomal) / ≈ 1 µM (cell-based); selectivity window ~300–2,000-fold
Comparator Or Baseline	Compound 21b: optimized analog with reduced CYP3A4 inhibition (exact fold-selectivity not publicly disclosed) and demonstrated oral efficacy in adjuvant-induced arthritis rat model
Quantified Difference	BBS-4 retains ~300–2,000-fold iNOS-over-CYP3A4 selectivity, whereas 21b was designed to eliminate this CYP3A4 liability
Conditions	Microsomal benzyloxyresorufin O-dealkylation assay; cell-based testosterone 6β-hydroxylase assay (CYP3A4); A-172 whole-cell iNOS assay

Why This Matters

Procurement decisions must account for experimental design: BBS-4 is the correct choice when a reference first-generation dimerization inhibitor with documented CYP3A4 activity is needed for SAR benchmarking; investigators requiring a clean iNOS probe without CYP3A4 confounding should instead select 21b or later-generation analogs.

• [1] Symons KT, Massari ME, Nguyen PM, Lee TT, Roppe J, Bonnefous C, et al. Identification and SAR of selective inducible nitric oxide synthase (iNOS) dimerization inhibitors. Bioorg Med Chem Lett. 2011 Nov 15;21(22):6888-94. doi:10.1016/j.bmcl.2011.08.112. View Source
• [2] Blasko E, Kohn DJ, Rao TS, Noble SA, Massari ME, Symons KT, et al. KLYP956 is a non-imidazole-based orally active inhibitor of nitric-oxide synthase dimerization. Mol Pharmacol. 2009 Jul;76(1):125-37. doi:10.1124/mol.109.055285. View Source
• [3] Davey DD, Adler M, Arnaiz D, Eagen K, Erickson S, Guilford W, et al. Design, synthesis, and activity of 2-imidazol-1-ylpyrimidine derived inducible nitric oxide synthase dimerization inhibitors. J Med Chem. 2007 Mar 22;50(6):1146-57. doi:10.1021/jm061319i. View Source

In Vivo Cardiovascular Protection in Endotoxemia

In a murine endotoxemia model (LPS challenge), BBS-4 delivered via intraperitoneal injection demonstrated dose-dependent in vivo pharmacodynamic activity [1]. At 10 mg/kg (i.p., 1 h post-endotoxin), BBS-4 prevented endotoxin-induced hypotension. At 30 mg/kg (i.p., 1 h post-endotoxin), BBS-4 prevented endotoxin-induced myocardial dysfunction. At 10 mg/kg (i.p., administered at both 1 h and 8 h post-endotoxin), BBS-4 prevented endotoxin-induced impairment of hypoxic pulmonary vasoconstriction (HPV). Additionally, the 30 mg/kg dose prevented cardiac and pulmonary NOS2 protein dimerization and reduced the pathological increase in plasma nitrate/nitrite (NOx) concentration [1]. These multi-organ protective effects in a single endotoxemic model distinguish BBS-4 from comparator GW274150, which was primarily characterized in renal ischemia/reperfusion and cachexia models rather than acute cardiovascular sepsis, and from aminoguanidine, which typically requires significantly higher doses due to its micromolar potency.

In vivo cardiovascular endpoints

Reported

Multi-organ endpoint response in murine endotoxemia model

BBS-4 (10–30 mg/kg i.p.) attenuated hypotension, myocardial dysfunction, and impaired HPV in a single LPS-challenge model. NOS2 dimerization reduced in cardiac/pulmonary tissue.

Model-specific evidence; comparable multi-endpoint data not published for GW274150 or 1400W in this model.

Evidence Dimension	In vivo efficacy: prevention of endotoxin-induced cardiovascular dysfunction in mice
Target Compound Data	BBS-4: 10 mg/kg i.p. prevents hypotension; 30 mg/kg i.p. prevents myocardial dysfunction; 10 mg/kg i.p. (×2) prevents HPV impairment; prevents NOS2 dimerization in cardiac/pulmonary tissue
Comparator Or Baseline	GW274150: characterized in renal I/R and cachexia models, not in acute cardiovascular endotoxemia; Aminoguanidine: requires high doses (typically >50 mg/kg) due to µM potency
Quantified Difference	BBS-4 demonstrates multi-organ cardiovascular protection at 10–30 mg/kg i.p. in a single model; direct comparator dose-response data in the identical model not available for other iNOS inhibitors
Conditions	C57BL/6 mice; LPS-induced endotoxemia; i.p. administration; endpoints: systemic blood pressure, cardiac function (echocardiography), hypoxic pulmonary vasoconstriction, plasma NOx, NOS2 dimerization by Western blot

Why This Matters

Investigators selecting an iNOS inhibitor for in vivo endotoxemia/sepsis studies have peer-reviewed evidence that BBS-4 produces multi-organ cardiovascular protection at defined doses (10–30 mg/kg i.p.), whereas the same model-level evidence does not exist for GW274150, 1400W, or aminoguanidine, reducing experimental risk.

• [1] Ichinose F, Hataishi R, Wu JC, Kawai N, Rodrigues ACT, Mallari C, et al. A selective inducible NOS dimerization inhibitor prevents systemic, cardiac, and pulmonary hemodynamic dysfunction in endotoxemic mice. Am J Physiol Heart Circ Physiol. 2003 Dec;285(6):H2524-30. doi:10.1152/ajpheart.00530.2003. View Source

Arginine-Independent Cellular iNOS Potency

The arginine shift assay quantifies an inhibitor's susceptibility to substrate competition: a large shift indicates substrate-competitive binding. BBS-4 exhibited an arginine shift of <2-fold (IC₅₀ = 0.005 µM at 10 µM L-arginine vs. 0.007 µM at 1000 µM L-arginine) in A-172 cells [1]. In direct contrast, 1400W showed a 9-fold shift (IC₅₀ = 3.9 µM at 10 µM arginine vs. 34.9 µM at 1000 µM arginine), and SEITU showed a 15-fold shift [1]. This near-absence of arginine sensitivity confirms that BBS-4 acts as an allosteric dimerization inhibitor and will maintain full potency under conditions of variable or elevated local L-arginine concentrations—a scenario encountered in inflamed tissues where arginine transport is upregulated.

Arginine shift

Head-to-head

BBS-4 IC₅₀ stable across 10–1000 µM L-arginine; substrate-independent target engagement supports high-arginine inflammatory microenvironment studies.

Substrate-competitive inhibitors lose potency at elevated arginine; BBS-4's allosteric mechanism avoids this.

Evidence Dimension	Arginine shift (ratio of iNOS IC₅₀ at 1000 µM vs. 10 µM L-arginine)
Target Compound Data	BBS-4: arginine shift < 2-fold (IC₅₀: 0.005 µM → 0.007 µM)
Comparator Or Baseline	1400W: arginine shift = 9-fold (IC₅₀: 3.9 µM → 34.9 µM); SEITU: arginine shift = 15-fold (IC₅₀: 2.2 µM → 29.1 µM)
Quantified Difference	BBS-4's shift < 2-fold vs. 9-fold for 1400W and 15-fold for SEITU
Conditions	A-172 astrocytoma cell-based NO production assay; L-arginine concentrations of 10 µM and 1000 µM

Why This Matters

For studies in inflammatory microenvironments where L-arginine levels fluctuate (e.g., wound healing, tumor microenvironment, septic tissues), BBS-4's substrate-independent potency ensures consistent target engagement, whereas substrate-competitive inhibitors may lose efficacy at elevated local arginine.

• [1] Blasko E, Kohn DJ, Rao TS, Noble SA, Massari ME, Symons KT, et al. KLYP956 is a non-imidazole-based orally active inhibitor of nitric-oxide synthase dimerization. Mol Pharmacol. 2009 Jul;76(1):125-37. doi:10.1124/mol.109.055285. Table 1. View Source

BBS-4 Application Scenarios

iNOS Dimerization Inhibitor Screening: Positive Control

BBS-4's sub-nanomolar biochemical potency (IC₅₀ = 0.49 nM) and well-documented CYP3A4 liability make it an ideal positive control for tiered iNOS inhibitor screening [1]. In primary biochemical dimerization assays, BBS-4 defines the upper boundary of potency; in secondary cellular assays (A-172 arginine shift), it benchmarks expected cellular activity (IC₅₀ = 0.005 µM) [2]. Its known CYP3A4 off-target profile (IC₅₀ ~150 nM microsomal) also serves as a counter-screen standard, enabling direct comparison of selectivity improvements in new chemical entities [1].

Multi-Organ Cardiovascular Endpoints in Endotoxemia

BBS-4 is uniquely supported by peer-reviewed in vivo evidence demonstrating protection against systemic hypotension (10 mg/kg i.p.), myocardial dysfunction (30 mg/kg i.p.), and impaired hypoxic pulmonary vasoconstriction (10 mg/kg × 2 i.p.) in a single murine endotoxemia model [2]. No other commercially available iNOS inhibitor has published data covering all three cardiovascular endpoints in one model, making BBS-4 the compound of choice for sepsis researchers who require a single agent with documented multi-organ pharmacodynamic activity at defined doses [2].

Substrate-Independent iNOS Inhibition for High-Arginine Conditions

BBS-4's <2-fold arginine shift confirms that its dimerization-inhibitory mechanism operates independently of local L-arginine concentration, unlike substrate-competitive inhibitors such as 1400W (9-fold shift) and SEITU (15-fold shift) [2]. This makes BBS-4 the appropriate selection for iNOS inhibition studies conducted in inflamed tissues, tumor microenvironments, or cell culture conditions where arginine supplementation or variable endogenous arginine levels could confound the activity of substrate-competitive inhibitors [2].

SAR Benchmarking for 2-Imidazol-1-ylpyrimidine Series

As the first-generation lead compound of the 2-imidazol-1-ylpyrimidine iNOS dimerization inhibitor series, BBS-4 serves as the foundational reference point for structure–activity relationship (SAR) studies [1]. Medicinal chemistry teams optimizing selectivity (CYP3A4 reduction), pharmacokinetics (oral bioavailability improvement), or potency can use BBS-4 as the baseline comparator, with the explicit understanding that later-generation compounds such as 21b were designed to overcome its specific limitations while retaining the core dimerization-inhibitory pharmacophore [1].

Application

Selection Property

Validation Focus

iNOS dimerization inhibitor screening: positive control

Assay potency benchmark and CYP3A4 counter-screen standard

iNOS dimerization inhibition and selectivity against CYP3A4

Endotoxemia cardiovascular model studies

Multi-endpoint model-response evidence in a single murine model

Hypotension, myocardial function, and pulmonary vasoconstriction endpoints

High-arginine inflammatory model studies

Substrate-independent target engagement (arginine shift

Consistent iNOS inhibition under fluctuating arginine levels

SAR benchmarking for 2-imidazol-1-ylpyrimidine series

First-generation dimerization inhibitor pharmacophore

CYP3A4 liability and potency baseline for next-generation analog comparison

• [1] Davey DD, Adler M, Arnaiz D, Eagen K, Erickson S, Guilford W, et al. Design, synthesis, and activity of 2-imidazol-1-ylpyrimidine derived inducible nitric oxide synthase dimerization inhibitors. J Med Chem. 2007 Mar 22;50(6):1146-57. doi:10.1021/jm061319i. View Source
• [2] Blasko E, Kohn DJ, Rao TS, Noble SA, Massari ME, Symons KT, et al. KLYP956 is a non-imidazole-based orally active inhibitor of nitric-oxide synthase dimerization. Mol Pharmacol. 2009 Jul;76(1):125-37. doi:10.1124/mol.109.055285. View Source